N,N,1-trimethyl-3-(thiophen-2-yl)-1H-pyrazole-4-carboxamide

• IUPAC Name: N,N,1-trimethyl-3-thiophen-2-ylpyrazole-4-carboxamide
• InChI: InChI=1S/C11H13N3OS/c1-13(2)11(15)8-7-14(3)12-10(8)9-5-4-6-16-9/h4-7H,1-3H3
• InChI Key: RDRSYIRVSRTZKF-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)C2=CC=CS2)C(=O)N(C)C
• Molecular Formula: C11H13N3OS
• Molecular Weight: 235.31 g/mol

Description

Dimethylthiambutene, also known as N,N-Dimethyl-1-methyl-3,3-di-2-thienylallylamine, Dimethibutin, or Ohton, is an opioid analgesic drug. It is under international control under Schedule I of the UN Single Convention On Narcotic Drugs 1961, presumably due to high abuse potential.

Scientific Research Applications

Synthesis and Characterization

• A study by McLaughlin et al. (2016) discusses the identification and characterization of a compound similar to N,N,1-trimethyl-3-(thiophen-2-yl)-1H-pyrazole-4-carboxamide. This research contributes to the understanding of the synthesis and analytical characterization of pyrazole-based compounds.

Crystal Structure Analysis

• The work of Prabhuswamy et al. (2016) focuses on the synthesis and crystal structure analysis of a related pyrazole derivative. This research highlights the importance of structural analysis in understanding the properties of such compounds.

Anticancer Effects

• A study by Yamali et al. (2021) explores the anticancer effects of pyrazole-3-carboxamides, demonstrating the potential medical applications of these compounds in cancer treatment.

Antimicrobial Activity

• Research by Sowmya et al. (2018) investigates the synthesis of thiophenyl pyrazoles and their antimicrobial activity. This shows the utility of such compounds in developing new antimicrobial agents.

Antidepressant Potential

• The antidepressant potential of thiophene-based pyrazolines has been studied by Mathew et al. (2016), providing insights into the potential use of these compounds in treating depression.

Inhibitors in Biochemistry

• Allan et al. (2009) conducted research on N-benzyl-1-heteroaryl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamides as inhibitors, including thiophene analogs. This study Allan et al. (2009) points to the role of these compounds in inhibiting specific biochemical processes.

Synthesis and Biological Activity

• The synthesis and biological activity of thiophene-based pyrazoles are explored in studies by Li et al. (2020) and Zhang et al. (2012), emphasizing their significance in developing new fungicides and antiviral agents.

Mechanism of Action

Dimethylthiambutene acts as an agonist at the Mu-type opioid receptor and the Delta-type opioid receptor in humans.